Cas no 20279-06-5 (Homodihydrocapsaicin I)

• Product Name: Homodihydrocapsaicin I
• CAS No: 20279-06-5
• MF: C₁₉H₃₁NO₃
• MW: 321.454345941544
• CID: 1395856
• PubChem ID: 3084336
• Update Time: 2025-10-16

Homodihydrocapsaicin I Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxy-3-methoxybenzyl)-9-methyldecanamide
• N-[(4-hydroxy-3-methoxyphenyl)methyl]-9-methyldecanamide
• Homodihydrocapsaicin
• Homodihydrocapsaicin I
• 1ST158333
• Q5891091
• MS-24760
• 20279-06-5
• UNII-QE35S0T20Z
• HY-N5082
• QE35S0T20Z
• CS-0032400
• Decanamide, N-[(4-hydroxy-3-methoxyphenyl)methyl]-9-methyl-
• N-((4-Hydroxy-3-methoxyphenyl)methyl)-9-methyl-Decanamide
• CHEBI:174344
• DTXSID30174127
• N-(vanillyl)-9-methyldecanamide
• FT-0775520
• Decanamide, N-((4-hydroxy-3-methoxyphenyl)methyl)-9-methyl-
• NS00094666
• N-[(4-Hydroxy-3-methoxyphenyl)methyl]-9-methyldecanamide, 9CI
• DECANAMIDE, 9-METHYL-N-VANILLYL-
• AKOS028111714
• E80599
• AKDLSISGGARWFP-UHFFFAOYSA-N
• SCHEMBL1870592
• 9-Methyl-N-vanillyl-decanamide; N-[(4-Hydroxy-3-methoxyphenyl)methyl]-9-methyldecanamide; Homodihydrocapsaicin; Homodihydrocapsaicin I; N-(4-Hydroxy-3-methoxybenzyl)-9-methyldecanamide
• DA-74256
• Dihydro Homocapsaicin I

• Inchi： 1S/C19H31NO3/c1-15(2)9-7-5-4-6-8-10-19(22)20-14-16-11-12-17(21)18(13-16)23-3/h11-13,15,21H,4-10,14H2,1-3H3,(H,20,22)
• InChI Key： AKDLSISGGARWFP-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCC(C)C)NCC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 321.23053
• Monoisotopic Mass: 321.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų
• XLogP3: 5

Experimental Properties

• Color/Form: Powder
• Density: 1.017±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 70-71°C
• Boiling Point: 508°C at 760 mmHg
• Flash Point: 261°C
• Refractive Index: 1.508
• Solubility: Almost insoluble (0.042 g/l) (25 º C),
• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Homodihydrocapsaicin I

Homodihydrocapsaicin I (CAS No. 20279-06-5): An Overview of Its Properties and Applications in the Pharmaceutical and Biomedical Fields

Homodihydrocapsaicin I (CAS No. 20279-06-5) is a compound that has garnered significant attention in the pharmaceutical and biomedical research communities due to its unique properties and potential therapeutic applications. This compound is a derivative of capsaicin, the active component responsible for the pungency of chili peppers, and belongs to a class of compounds known as capsaicinoids. In this article, we will delve into the chemical structure, biological activities, and recent research findings related to Homodihydrocapsaicin I.

Chemical Structure and Synthesis

Homodihydrocapsaicin I has a molecular formula of C₁₈H₂₇NO₃ and a molecular weight of 305.41 g/mol. The compound is characterized by its long hydrocarbon chain and a substituted amide group, which are key features responsible for its biological activities. The synthesis of Homodihydrocapsaicin I can be achieved through various chemical routes, including the reduction of capsaicin or through the condensation of vanillylamine with an appropriate fatty acid derivative. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Biological Activities

Homodihydrocapsaicin I exhibits a range of biological activities that make it a valuable compound in pharmaceutical research. One of its most notable properties is its ability to activate transient receptor potential vanilloid 1 (TRPV1), a non-selective cation channel that plays a crucial role in pain sensation and thermoregulation. Activation of TRPV1 by Homodihydrocapsaicin I can lead to desensitization of nociceptive neurons, which has been explored as a potential mechanism for pain relief.

In addition to its analgesic properties, Homodihydrocapsaicin I has been shown to possess anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in various cell models. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

Clinical Applications and Research Findings

The potential therapeutic applications of Homodihydrocapsaicin I have been the subject of numerous preclinical and clinical studies. One area of significant interest is its use in pain management. Clinical trials have shown that topical formulations containing capsaicinoids, including Homodihydrocapsaicin I, can effectively reduce chronic pain associated with conditions such as postherpetic neuralgia and osteoarthritis. The mechanism behind this pain relief involves the desensitization of TRPV1-expressing sensory neurons, leading to a reduction in pain signaling.

Beyond pain management, recent research has explored the potential of Homodihydrocapsaicin I in cancer therapy. Studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, prostate, and colon cancers. The anti-cancer effects are thought to be mediated through the activation of TRPV1, which can trigger intracellular calcium influx and subsequent cell death pathways.

Safety and Toxicology

The safety profile of Homodihydrocapsaicin I is an important consideration for its therapeutic use. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with minimal systemic side effects when applied topically or administered orally. However, like other capsaicinoids, it can cause transient irritation upon initial application due to its activation of TRPV1 receptors in the skin. This irritation typically subsides with repeated use as the receptors become desensitized.

To ensure safe use, ongoing research is focused on optimizing delivery methods and formulations to minimize adverse effects while maximizing therapeutic benefits. For example, encapsulation technologies such as liposomes or nanoparticles are being investigated to enhance the stability and targeted delivery of Homodihydrocapsaicin I.

FUTURE DIRECTIONS AND CONCLUSIONS

The growing body of evidence supporting the therapeutic potential of Homodihydrocapsaicin I highlights its importance in pharmaceutical research. Future studies will likely focus on further elucidating its mechanisms of action, optimizing delivery systems, and conducting larger-scale clinical trials to validate its efficacy and safety in various medical applications.

In conclusion, Homodihydrocapsaicin I (CAS No. 20279-06-5) is a promising compound with diverse biological activities that make it a valuable candidate for the development of novel therapeutic agents. Its ability to modulate pain sensation, reduce inflammation, and potentially combat cancer underscores its significance in the biomedical field.